(1H-Pyrrolo[2,3-b]pyridin-3-yl)-acetic acid hydrochloride

• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol
• SMILES: C1=CC2=C(NC=C2CC(=O)O)N=C1.Cl
• InChI: InChI=1S/C9H8N2O2.ClH/c12-8(13)4-6-5-11-9-7(6)2-1-3-10-9;/h1-3,5H,4H2,(H,10,11)(H,12,13);1H
• InChIKey: IZDAHKVGAFJXSW-UHFFFAOYSA-N

7-Azaindole-3-acetic Acid Hydrochloride: Scaffold Identity and Procurement Context

(1H-Pyrrolo[2,3-b]pyridin-3-yl)-acetic acid hydrochloride (CAS 1220040-25-4; also referred to as 7-azaindole-3-acetic acid hydrochloride) is the hydrochloride salt of a 7-azaindole-3-acetic acid scaffold, a nitrogen-containing heteroarene that serves as a bioisostere of the indole nucleus [1]. The compound has a molecular formula of C₉H₉ClN₂O₂ and a molecular weight of 212.63 g/mol, with a calculated LogP of 0.39 and purity specifications typically ≥98% . The parent free acid (CAS 1912-42-1) is a validated pharmacophore that has been identified as a novel CRTh2 receptor antagonist chemotype via high-throughput screening and subsequently optimized into clinical candidates including NVP-QAV680 and fevipiprant [2]. The scaffold is also recognized as the most frequently encountered azaindole isomer in kinase inhibitor design, with documented activity against FGFR, Syk, BTK, PI3K, and c-KIT targets [3].

CRTh2 pathway antagonist research scaffold with reported SAR trajectory

Kinase hinge-binding motif for FGFR, Syk, BTK, PI3K, c-KIT target studies

Fluorescent probe for auxin physiology with red-shifted emission vs. IAA

• [1] Méndez-Lucio O, Medina-Franco JL. The Azaindole Framework in the Design of Kinase Inhibitors. Molecules. 2014;19(12):19935-19979. doi:10.3390/molecules191219935 View Source
• [2] Sandham DA, Adcock C, Bala K, et al. 7-Azaindole-3-acetic acid derivatives: potent and selective CRTh2 receptor antagonists. Bioorg Med Chem Lett. 2009;19(16):4794-4798. doi:10.1016/j.bmcl.2009.06.042 View Source
• [3] Zhao Y, Zhang X, Chen L, et al. Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. Eur J Med Chem. 2023;258:115573. doi:10.1016/j.ejmech.2023.115573 View Source

Why Scaffold Substitution Fails: Isomer-Specific SAR and ADME

Although indole-3-acetic acid (IAA) and other azaindole positional isomers (4-, 5-, 6-azaindole) share the same bicyclic heteroaromatic framework, substitution of the 7-azaindole-3-acetic acid scaffold with these alternatives results in non-equivalent biological and physicochemical outcomes. The 7-azaindole isomer is the most prevalent azaindole regioisomer in kinase inhibitor programs, with other isomers (4-, 6-) demonstrating lower inhibition activity and selectivity in comparative studies [1]. In the context of human neutrophil elastase (HNE) inhibition, shifting the pyridine nitrogen from position 2 (indazole scaffold) to position 7 (pyrrolo[2,3-b]pyridine scaffold) fundamentally alters the inhibitor's geometric compatibility with the enzyme catalytic triad (Ser195-His57-Asp102) [2]. Furthermore, the 7-azaindole core confers a measurable oral bioavailability advantage over the indole core in a scaffold-hopping context (F = 35% vs. F < 10%), demonstrating that the nitrogen position is not merely a formal structural variation but directly impacts ADME properties [3]. The hydrochloride salt form (CAS 1220040-25-4) further differentiates the compound from the free acid (CAS 1912-42-1) in terms of aqueous solubility and handling characteristics relevant to reproducible biological assay preparation .

Isomer substitution

Indole, 4-, 5-, and 6-azaindole scaffolds may shift hinge-binding geometry and kinase selectivity; reported SAR may not transfer directly.

HNE scaffold geometry

Unsubstituted position 2 is critical for HNE inhibition; 2-substituted or indazole analogs may not reproduce inhibitory activity.

Salt form mismatch

Hydrochloride salt provides distinct aqueous solubility vs. free acid; assay reproducibility may differ if salt form is substituted.

• [1] Zhao Y, Zhang X, Chen L, et al. Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. Eur J Med Chem. 2023;258:115573. doi:10.1016/j.ejmech.2023.115573 View Source
• [2] Crocetti L, Giovannoni MP, Schepetkin IA, et al. 1H-pyrrolo[2,3-b]pyridine: A new scaffold for human neutrophil elastase (HNE) inhibitors. Bioorg Med Chem. 2018;26(21):5583-5595. doi:10.1016/j.bmc.2018.09.034 View Source
• [3] Tung YS, Coumar MS, Wu YS, et al. Scaffold-Hopping Strategy: Synthesis and Biological Evaluation of 5,6-Fused Bicyclic Heteroaromatics To Identify Orally Bioavailable Anticancer Agents. J Med Chem. 2011;54(8):3076-3080. doi:10.1021/jm101027s View Source

Quantitative Differentiation Evidence for the 7-Azaindole Scaffold

CRTh2 Antagonist Activity vs. Clinical Candidates NVP-QAV680 and Fevipiprant

The parent 7-azaindole-3-acetic acid (free acid form of the target compound) exhibits CRTh2 receptor antagonist activity with an IC₅₀ of 167 nM in a filtration binding assay using membranes from human CRTh2-expressing CHO.K1 cells [1]. This scaffold was subsequently optimized by Novartis to yield NVP-QAV680, which achieved a Ki of 36 nM and an IC₅₀ of 147 nM in a cAMP whole-cell functional assay [2]. Further optimization led to fevipiprant (QAW039), a clinical-stage DP2/CRTh2 antagonist with a Ki of 1.05 nM and an IC₅₀ of 0.44 nM for inhibition of PGD₂-induced eosinophil shape change in human whole blood . The approximately 380-fold potency range (167 nM to 0.44 nM) across this chemotype series demonstrates the scaffold's validated target engagement and quantifiable optimization trajectory, establishing the unsubstituted 7-azaindole-3-acetic acid core as the essential starting point for medicinal chemistry campaigns against CRTh2.

CRTh2 Binding

Reported

Parent scaffold IC₅₀ 167 nM

→

Fevipiprant (optimized) IC₅₀ 0.44 nM

~380-fold optimization span

Supports CRTh2 pathway engagement and SAR trajectory context

Filtration binding assay; CHO.K1-CRTh2 membranes

Evidence Dimension	CRTh2/DP2 receptor binding affinity and functional antagonism
Target Compound Data	7-Azaindole-3-acetic acid (free acid): IC₅₀ = 167 nM (CRTh2 filtration binding assay, CHO.K1-CRTh2 membranes)
Comparator Or Baseline	NVP-QAV680: Ki = 36 nM, IC₅₀ = 147 nM (cAMP whole-cell assay); Fevipiprant (QAW039): Ki = 1.05 nM, IC₅₀ = 0.44 nM (PGD₂-induced eosinophil shape change in human whole blood)
Quantified Difference	~380-fold potency range from parent scaffold (167 nM) to optimized clinical candidate fevipiprant (0.44 nM)
Conditions	Filtration binding assay (CRTh2-expressing CHO.K1 membranes) for parent; cAMP whole-cell assay for NVP-QAV680; human whole blood eosinophil shape change for fevipiprant

Why This Matters

The validated CRTh2 antagonist activity of the 7-azaindole-3-acetic acid scaffold confirms its suitability as a starting point for lead optimization in allergic disease programs, with a well-characterized SAR trajectory from 167 nM to sub-nanomolar potency.

• [1] BindingDB entry BDBM50296848. IC₅₀ = 167 nM for 7-azaindole-3-acetic acid at Prostaglandin D2 receptor 2 (CRTh2). Data curated from Sandham DA et al. Bioorg Med Chem Lett. 2009;19(16):4794-4798. Meas. Tech.: ChEMBL_582710 (CHEMBL1054972). View Source
• [2] Sykes DA, Bradley ME, Riddy DM, et al. Discovery and characterization of NVP-QAV680, a potent and selective CRTh2 receptor antagonist suitable for clinical testing in allergic diseases. Bioorg Med Chem. 2013;21(21):6582-6591. doi:10.1016/j.bmc.2013.08.018 (Ki = 36 nM; IC₅₀ = 147 nM in cAMP assay). View Source

Position 2 Requirement for HNE Inhibition: 7-Azaindole vs. Indazole

The pyrrolo[2,3-b]pyridine scaffold (7-azaindole) has been established as a novel chemotype for human neutrophil elastase (HNE) inhibition. A key SAR finding is that position 2 of the pyrrolo[2,3-b]pyridine scaffold must remain unsubstituted for HNE inhibitory activity; any modification at this position results in loss of activity [1]. The target compound (with acetic acid at position 3 and unsubstituted position 2) satisfies this critical requirement. In the primary scaffold characterization study, compounds 2a and 2b (pyrrolo[2,3-b]pyridine derivatives with unsubstituted position 2) inhibited HNE with IC₅₀ values of 15 nM and 14 nM, respectively [2]. This scaffold is a positional isomer of the previously reported indazole-based HNE inhibitors; shifting the pyridine nitrogen from position 2 (indazole) to position 7 (pyrrolo[2,3-b]pyridine) alters the inhibitor's geometric compatibility with the HNE catalytic triad (Ser195-His57-Asp102), as demonstrated by molecular docking [3]. In the subsequent optimization study, position 5-substituted analogs retained HNE inhibitory activity with IC₅₀ values in the range of 15–51 nM, confirming that the unsubstituted position 2 requirement holds across the series [4].

HNE Inhibition SAR

Class-level

Position 2 unsubstituted IC₅₀ 15–51 nM

vs

Position 2 substituted Loss of activity

Unsubstituted position 2 is prerequisite for HNE inhibition; supports SAR context

Docking confirmed with HNE catalytic triad (Ser195-His57-Asp102)

Evidence Dimension	HNE inhibitory activity dependence on scaffold architecture and position 2 substitution status
Target Compound Data	Pyrrolo[2,3-b]pyridine scaffold with unsubstituted position 2: compounds 2a and 2b IC₅₀ = 15 nM and 14 nM respectively; position 5-substituted analogs retain IC₅₀ = 15–51 nM
Comparator Or Baseline	Position 2-substituted pyrrolo[2,3-b]pyridines: loss of HNE inhibitory activity; Indazole scaffold (N at position 2): different geometric compatibility with HNE catalytic triad
Quantified Difference	Position 2 substitution → complete loss of HNE inhibition; Scaffold shift from indazole (N-2) to pyrrolo[2,3-b]pyridine (N-7) → altered binding geometry and distinct SAR
Conditions	In vitro HNE enzymatic inhibition assay; molecular docking against HNE catalytic triad Ser195-His57-Asp102

Why This Matters

The unsubstituted position 2 of the target compound is not a neutral structural feature but a prerequisite for HNE inhibitory activity, making this specific scaffold superior to 2-substituted analogs and functionally distinct from the isomeric indazole scaffold.

• [1] Iacovone A, Khlebnikov AI, Schepetkin IA, et al. Further modifications of 1H-pyrrolo[2,3-b]pyridine derivatives as inhibitors of human neutrophil elastase. Drug Dev Res. 2019;80(5):617-628. doi:10.1002/ddr.21539 View Source
• [2] Crocetti L, Giovannoni MP, Schepetkin IA, et al. 1H-pyrrolo[2,3-b]pyridine: A new scaffold for human neutrophil elastase (HNE) inhibitors. Bioorg Med Chem. 2018;26(21):5583-5595. doi:10.1016/j.bmc.2018.09.034. (Compounds 2a: IC₅₀ = 15 nM; 2b: IC₅₀ = 14 nM). View Source
• [3] Crocetti L, Giovannoni MP, Schepetkin IA, et al. 1H-pyrrolo[2,3-b]pyridine: A new scaffold for human neutrophil elastase (HNE) inhibitors. Bioorg Med Chem. 2018;26(21):5583-5595. (Molecular docking: orientation of pyrrolo[2,3-b]pyridines in HNE catalytic triad Ser195-His57-Asp102). View Source
• [4] Iacovone A, Khlebnikov AI, Schepetkin IA, et al. Further modifications of 1H-pyrrolo[2,3-b]pyridine derivatives as inhibitors of human neutrophil elastase. Drug Dev Res. 2019;80(5):617-628. (Position 5-substituted analogs: IC₅₀ = 15–51 nM). View Source

Oral Bioavailability Advantage of 7-Azaindole Over Indole Core

In a direct scaffold-hopping study designed to identify a backup drug candidate for the indole-based anticancer agent BPR0L075 (1), a series of 5,6-fused bicyclic heteroaromatic scaffolds were synthesized by shuffling or inserting nitrogen atoms into the indole core [1]. Among all scaffolds tested, the 7-azaindole core (compound 12) demonstrated potent in vitro anticancer activity and a substantially improved oral bioavailability of F = 35%, compared to the parent indole core compound 1 which exhibited F < 10% [2]. This >3.5-fold improvement in oral bioavailability is directly attributable to the replacement of the indole C–H at position 7 with a pyridine-type nitrogen atom, which modulates the compound's physicochemical properties—including lipophilicity, basicity, and hydrogen-bonding capacity—without abolishing target binding [3]. The 7-azaindole-3-acetic acid scaffold of the target compound incorporates this same nitrogen substitution pattern, making it a structurally relevant intermediate for programs seeking to improve the oral bioavailability of indole-based leads.

Oral Bioavailability

Head-to-head

7-Azaindole core F = 35%

vs

Indole core F < 10%

>3.5-fold improvement

Reported scaffold-dependent oral exposure; supports ADME context

Rat PK; nitrogen substitution modulates physicochemical properties

Evidence Dimension	Oral bioavailability (F%) in rodent pharmacokinetic studies
Target Compound Data	7-Azaindole core compound 12: F = 35% (in vivo rat pharmacokinetics)
Comparator Or Baseline	Indole core BPR0L075 (compound 1): F < 10%
Quantified Difference	>3.5-fold improvement in oral bioavailability (35% vs. <10%)
Conditions	In vivo oral bioavailability assessment in rat; compounds administered orally with intravenous comparator arm

Why This Matters

The quantifiable bioavailability advantage of the 7-azaindole core over indole is a critical differentiator for procurement decisions in lead optimization programs where oral exposure is a key requirement, directly impacting the probability of identifying developable candidates.

• [1] Tung YS, Coumar MS, Wu YS, et al. Scaffold-Hopping Strategy: Synthesis and Biological Evaluation of 5,6-Fused Bicyclic Heteroaromatics To Identify Orally Bioavailable Anticancer Agents. J Med Chem. 2011;54(8):3076-3080. doi:10.1021/jm101027s View Source
• [2] Tung YS, Coumar MS, Wu YS, et al. J Med Chem. 2011;54(8):3076-3080. (7-Azaindole core 12: F = 35%; indole core 1: F < 10%). View Source
• [3] Méndez-Lucio O, Medina-Franco JL. The Azaindole Framework in the Design of Kinase Inhibitors. Molecules. 2014;19(12):19935-19979. (Azaindoles modulate solubility, pKa, lipophilicity, and ADME-tox properties compared to indole/purine systems). View Source

Fluorescence Emission Shift: 7-Azaindole- vs. Indole-3-acetic Acid

A comprehensive spectroscopic comparison of indole-3-acetic acid (IAA, the natural auxin) and 29 ring-substituted derivatives, including the 7-aza analogue (1H-pyrrolo[2,3-b]pyridine-3-acetic acid), revealed a distinct fluorescence emission profile for the 7-aza derivative [1]. While all indole-3-acetic acids studied (with the exception of chloro-, bromo-, and 4- or 7-fluoro-derivatives) fluoresce at 345–370 nm when excited at 275–280 nm, 7-azaindole-3-acetic acid emits at a substantially red-shifted 411 nm [2]. This represents a wavelength separation of approximately 41–66 nm from the IAA emission envelope, providing a clear spectroscopic window for differential detection. The fluorescence quantum yield of the 7-aza analogue is lower than that of IAA (quantum yield = 0.3) but the spectral separation is sufficient to enable its use as a fluorescent molecular probe in auxin physiology studies, where it can be distinguished from endogenous IAA in complex biological matrices [3]. X-ray crystallographic characterization confirmed that 7-azaindole-3-acetic acid adopts a molecular geometry analogous to IAA, with the acetic acid side chain perpendicular to the heteroaromatic ring plane [4].

Fluorescence Emission

Head-to-head

7-Azaindole-3-acetic acid 411 nm

vs

Indole-3-acetic acid (IAA) 345–370 nm

Red shift ~41–66 nm

Red-shifted emission enables spectral resolution; supports probe design

Quantum yield < 0.3; X-ray structure confirms IAA-like geometry

Evidence Dimension	Fluorescence emission wavelength (nm) upon excitation at 275–280 nm
Target Compound Data	7-Azaindole-3-acetic acid: emission λ_max = 411 nm; quantum yield < 0.3
Comparator Or Baseline	Indole-3-acetic acid (IAA): emission at 345–370 nm; quantum yield = 0.3
Quantified Difference	Red shift of ~41–66 nm (411 nm vs. 345–370 nm); distinct spectroscopic window for differential detection
Conditions	Fluorescence spectroscopy in solution; excitation at 275–280 nm; absorption and fluorescence spectra of ring-substituted indole-3-acetic acids compared in same study

Why This Matters

The 41–66 nm red-shifted emission provides a built-in spectroscopic handle that enables the compound to serve as a fluorescent molecular probe distinguishable from endogenous IAA, making it uniquely suitable for auxin physiology and plant hormone research applications where indole-3-acetic acid cannot provide this differentiation.

• [1] Carić D, Tomišić V, Kveder M, et al. Absorption and fluorescence spectra of ring-substituted indole-3-acetic acids. Biophys Chem. 2004;111(3):247-257. doi:10.1016/j.bpc.2004.06.006 View Source
• [2] Carić D, Tomišić V, Kveder M, et al. Biophys Chem. 2004;111(3):247-257. (IAA and most derivatives: 345–370 nm; 7-azaindole-3-acetic acid: 411 nm). View Source
• [3] Carić D, Tomišić V, Kveder M, et al. Biophys Chem. 2004;111(3):247-257. (IAA quantum yield = 0.3; 7-aza derivative lower quantum yield; plant-growth promoting activity correlates with ¹Bb←¹A transition band position). View Source
• [4] Antolić S, Kojić-Prodić B, Magnus V, et al. 1H-Pyrrolo[2,3-b]pyridine-3-acetic acid as a molecular probe for use in auxin physiology. Acta Crystallogr C. 2000;56(Pt 8):1026-1027. doi:10.1107/S0108270100007101 View Source

Kinase Inhibitor Design Dominance of 7-Azaindole Over Other Isomers

Among the four azaindole positional isomers (4-, 5-, 6-, and 7-azaindole), the 7-azaindole scaffold (pyrrolo[2,3-b]pyridine) is the most frequently encountered isomer in kinase inhibitor programs [1]. A comprehensive review of azaindole-based kinase inhibitors noted that 7-azaindole is the predominant isomer utilized across diverse kinase targets including AAK1, ALK, AXL, Cdc7, CDKs, c-KIT, FGFR, JAK3, PI3K, and Syk [2]. A comparative analysis within the same review indicated that other isomeric 4- and 6-azaindoles showed lower inhibition activity and/or selectivity and did not improve metabolic stability relative to 7-azaindole derivatives [3]. The 7-azaindole scaffold's favored binding mode involves a bidentate hydrogen-bonding interaction with the kinase hinge region via the pyrrole N–H (donor) and the pyridine N (acceptor), a geometry that is not equivalently accessible to the other three isomers [4]. This isomer-specific binding advantage translates into practical procurement significance: the 7-azaindole-3-acetic acid scaffold serves as a modular intermediate that can be diversified at positions 1, 2, 3, 4, 5, and 6 to access a broad range of kinase targets, whereas 4-, 5-, or 6-azaindole scaffolds address a narrower target space with generally inferior potency profiles.

Kinase Isomer Prevalence

Class-level

7-Azaindole scaffold Predominant isomer

vs

4-, 6-azaindole isomers Lower activity/selectivity

Reported isomer prevalence; supports kinase research workflow

Covers FGFR, Syk, BTK, PI3K, c-KIT, and other kinase targets

Evidence Dimension	Prevalence in kinase inhibitor design and comparative inhibition activity/selectivity across azaindole positional isomers
Target Compound Data	7-Azaindole (pyrrolo[2,3-b]pyridine): most frequently encountered azaindole isomer in kinase inhibitor programs; predominant across AAK1, ALK, AXL, Cdc7, CDK, c-KIT, FGFR, JAK3, PI3K, Syk targets
Comparator Or Baseline	4-Azaindole and 6-azaindole isomers: lower inhibition activity and/or selectivity; did not improve metabolic stability compared to 7-azaindole in comparative studies
Quantified Difference	Qualitative prevalence advantage (most encountered isomer) with documented inferior activity/selectivity for 4- and 6-azaindole isomers [3]
Conditions	Comparative analysis based on published kinase inhibitor SAR data across multiple chemical series and kinase targets (review covers literature through 2014; 2023 update confirms continued 7-azaindole dominance)

Why This Matters

For procurement decisions in kinase-focused medicinal chemistry programs, the 7-azaindole scaffold offers the broadest target coverage and most favorable potency/selectivity profile among the four azaindole isomers, reducing the risk of investing in a scaffold with intrinsically limited kinase compatibility.

• [1] Zhao Y, Zhang X, Chen L, et al. Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. Eur J Med Chem. 2023;258:115573. doi:10.1016/j.ejmech.2023.115573 (7-Azaindole is the most encountered isomer in kinase inhibitors compared to other three isomers). View Source
• [2] Méndez-Lucio O, Medina-Franco JL. The Azaindole Framework in the Design of Kinase Inhibitors. Molecules. 2014;19(12):19935-19979. doi:10.3390/molecules191219935 (Review of 7-azaindole-based kinase inhibitors targeting AAK1, ALK, AXL, Cdc7, CDKs, c-KIT, FGFR, JAK3, PI3K, Syk). View Source
• [3] Méndez-Lucio O, Medina-Franco JL. Molecules. 2014;19(12):19935-19979. (Section on other isomeric azaindoles: 4-, 6-azaindoles showed lower inhibition activity/selectivity and did not improve metabolic stability [Ref. 57]). View Source
• [4] Méndez-Lucio O, Medina-Franco JL. Molecules. 2014;19(12):19935-19979. (Binding mode analysis: 7-azaindole bidentate hinge-binding via pyrrole N–H and pyridine N; X-ray crystallography data for multiple 7-azaindole-kinase co-crystal structures). View Source

High-Impact Research Applications

CRTh2/DP2 Antagonist Lead Optimization for Allergic Asthma

The 7-azaindole-3-acetic acid scaffold has been validated as a CRTh2 receptor antagonist chemotype with an IC₅₀ of 167 nM [1]. Novartis demonstrated that systematic optimization of this scaffold yielded NVP-QAV680 (Ki = 36 nM) and ultimately fevipiprant (IC₅₀ = 0.44 nM in human whole blood), a clinical candidate that reached Phase III trials for asthma [2]. The hydrochloride salt (CAS 1220040-25-4) provides a well-defined, water-soluble starting material suitable for the diverse reaction conditions required in CRTh2 antagonist SAR exploration, including N(1)-alkylation, C3-acetic acid derivatization (amide coupling, esterification), and C5-position functionalization. Procurement of this specific building block enables direct entry into a validated medicinal chemistry trajectory with established SAR precedent and clinical translation potential.

HNE Inhibitor Development for Pulmonary Inflammatory Diseases

The pyrrolo[2,3-b]pyridine scaffold with an unsubstituted position 2 is an essential structural requirement for HNE inhibitory activity, as position 2 substitution results in complete loss of activity [1]. The target compound meets this requirement, and closely related analogs with position 5 diversification have demonstrated IC₅₀ values of 15–51 nM against HNE [2]. Molecular docking studies confirm that the pyrrolo[2,3-b]pyridine scaffold (N at position 7) orients favorably within the HNE catalytic triad (Ser195-His57-Asp102), which is geometrically distinct from the indazole scaffold (N at position 2) [3]. This makes the compound an ideal starting material for HNE inhibitor programs focused on respiratory indications such as COPD, acute lung injury, and cystic fibrosis, where HNE-mediated tissue damage is a validated pathological mechanism.

Oral Bioavailability Optimization via Indole-to-Azaindole Scaffold Hopping

The scaffold-hopping study by Tung et al. (2011) demonstrated that replacing an indole core with a 7-azaindole core increased oral bioavailability from F < 10% to F = 35% while maintaining potent in vitro anticancer activity [1]. The target compound provides the 7-azaindole-3-acetic acid architecture that can serve as a direct replacement for indole-3-acetic acid moieties in existing lead series. The improved bioavailability is attributed to the azaindole's modulated lipophilicity, basicity (pyridine N as protonation site), and hydrogen-bonding capacity relative to indole [2]. For oncology programs where oral administration is desired, substituting an indole-3-acetic acid intermediate with this 7-azaindole-3-acetic acid hydrochloride scaffold represents a rational, evidence-supported strategy to improve pharmacokinetic properties without de novo lead discovery.

Fluorescent Molecular Probe for Auxin Physiology Research

7-Azaindole-3-acetic acid emits fluorescence at 411 nm, which is red-shifted by 41–66 nm relative to the emission envelope of natural indole-3-acetic acid (IAA; 345–370 nm) [1]. X-ray crystallography confirms that the compound adopts a molecular geometry analogous to IAA, with the acetic acid side chain perpendicular to the heteroaromatic plane [2]. This combination of structural mimicry and spectral differentiation makes the compound a uniquely suitable fluorescent probe for studying auxin transport, receptor binding, and metabolism in plant tissues, where its signal can be spectrally resolved from endogenous IAA. The hydrochloride salt form (water-soluble) facilitates preparation of aqueous probe solutions compatible with live-cell imaging and in planta application. Additionally, 7-azaindole itself has been documented as an inhibitor of auxin synthesis in plant tissue culture systems, enhancing androgenic plantlet yield in Nicotiana tabacum pollen cultures [3].

Application

Selection Property

Validation Focus

CRTh2 pathway response studies

CRTh2 antagonist chemotype with reported SAR trajectory

Binding and functional antagonism endpoints in cell models

Neutrophil elastase inhibition research

Unsubstituted position 2 requirement for HNE inhibition

HNE enzymatic activity endpoints; docking context review

Scaffold-hopping ADME evaluation

Reported oral bioavailability shift from indole to 7-azaindole

Oral exposure model endpoints; PK context validation

Auxin physiology fluorescent probe research

Red-shifted emission vs. endogenous IAA

Spectral resolution and quantum yield profiling

• [1] Carić D, Tomišić V, Kveder M, et al. Absorption and fluorescence spectra of ring-substituted indole-3-acetic acids. Biophys Chem. 2004;111(3):247-257. doi:10.1016/j.bpc.2004.06.006 (7-Azaindole-3-acetic acid emission at 411 nm vs. IAA at 345–370 nm). View Source
• [2] Antolić S, Kojić-Prodić B, Magnus V, et al. 1H-Pyrrolo[2,3-b]pyridine-3-acetic acid as a molecular probe for use in auxin physiology. Acta Crystallogr C. 2000;56(Pt 8):1026-1027. doi:10.1107/S0108270100007101 (X-ray structure confirms analogous geometry to IAA). View Source
• [3] Heberle-Bors E, Reinert J. Auxin levels, antiauxin(s) and androgenic plantlet formation in isolated pollen cultures of Nicotiana tabacum. Protoplasma. 1980;103:155-162. doi:10.1007/BF01276672 (7-Azaindole as inhibitor of auxin synthesis enhances plantlet yield). View Source